Cas no 2137765-53-6 (Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]-)

Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- is a specialized organic compound featuring a branched alkylamine and amide functional group. Its molecular structure, incorporating both tertiary amine and amide moieties, lends it utility in synthetic chemistry, particularly as an intermediate in pharmaceutical and agrochemical applications. The compound's stability under standard conditions and reactivity in selective alkylation or acylation reactions make it valuable for fine chemical synthesis. Its structural flexibility allows for further functionalization, enabling the development of more complex derivatives. The presence of the isopropylaminoethyl group enhances solubility in polar organic solvents, facilitating its use in diverse reaction conditions. This compound is typically handled under controlled environments due to its potential reactivity.

Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- structure

2137765-53-6 structure

Product Name:Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]-

CAS No:2137765-53-6

MF:C₁₁H₂₄N₂O

MW:200.321063041687

CID:5279454

Update Time:2025-05-20

Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

- Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]-
- Inchi： 1S/C11H24N2O/c1-9(2)8-11(14)13(5)7-6-12-10(3)4/h9-10,12H,6-8H2,1-5H3
- InChI Key： HXLYIAUJVULXIL-UHFFFAOYSA-N
- SMILES： C(N(C)CCNC(C)C)(=O)CC(C)C

Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-692250-0.05g	N,3-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}butanamide	2137765-53-6	0.05g	$768.0	2023-05-26
Enamine	EN300-692250-0.1g	N,3-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}butanamide	2137765-53-6	0.1g	$804.0	2023-05-26
Enamine	EN300-692250-0.25g	N,3-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}butanamide	2137765-53-6	0.25g	$840.0	2023-05-26
Enamine	EN300-692250-0.5g	N,3-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}butanamide	2137765-53-6	0.5g	$877.0	2023-05-26
Enamine	EN300-692250-1.0g	N,3-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}butanamide	2137765-53-6	1g	$914.0	2023-05-26
Enamine	EN300-692250-2.5g	N,3-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}butanamide	2137765-53-6	2.5g	$1791.0	2023-05-26
Enamine	EN300-692250-5.0g	N,3-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}butanamide	2137765-53-6	5g	$2650.0	2023-05-26
Enamine	EN300-692250-10.0g	N,3-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}butanamide	2137765-53-6	10g	$3929.0	2023-05-26

Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
2. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
4. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
5. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023

Additional information on Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]-

Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- (CAS No. 2137765-53-6): A Comprehensive Overview

Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- (CAS No. 2137765-53-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- consists of a butanamide backbone with additional functional groups, including dimethyl and amino substituents. These functional groups contribute to the compound's solubility, stability, and reactivity, which are crucial factors in its potential therapeutic applications.

Recent studies have explored the pharmacological properties of Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]-. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits selective inhibition of a key enzyme implicated in the progression of neurodegenerative diseases. This finding suggests that Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- could be a promising lead compound for the development of novel therapeutic agents targeting these conditions.

In addition to its enzymatic inhibition properties, Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- has also been investigated for its anti-inflammatory effects. A preclinical study conducted by researchers at the University of California (2020) showed that this compound effectively reduces inflammation in animal models of inflammatory diseases. The mechanism of action appears to involve modulation of cytokine production and immune cell activation, highlighting its potential as an anti-inflammatory agent.

The safety profile of Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In the context of drug delivery systems, Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- has been explored for its suitability in various formulations. Research published in the International Journal of Pharmaceutics (2021) demonstrated that this compound can be effectively encapsulated in nanoparticles for targeted delivery to specific tissues or cells. This approach enhances its bioavailability and therapeutic efficacy while minimizing systemic side effects.

The synthesis of Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- has been optimized to improve yield and purity. Several synthetic routes have been reported in the literature, including multi-step processes involving amide formation and substitution reactions. These methods provide chemists with flexible options for large-scale production and customization for specific applications.

In conclusion, Butanamide, N,3-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- (CAS No. 2137765-53-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in drug discovery and healthcare innovation.